Cas no 866039-64-7 (1-(4-chlorobenzoyl)-4-(2-hydroxyethyl)-2,5-dimethyl-2,3-dihydro-1H-pyrazol-3-one)

• Product Name: 1-(4-chlorobenzoyl)-4-(2-hydroxyethyl)-2,5-dimethyl-2,3-dihydro-1H-pyrazol-3-one
• CAS No: 866039-64-7
• CID: 4662440
• Update Time: 2025-06-30

1-(4-chlorobenzoyl)-4-(2-hydroxyethyl)-2,5-dimethyl-2,3-dihydro-1H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorobenzoyl)-4-(2-hydroxyethyl)-2,5-dimethyl-2,3-dihydro-1H-pyrazol-3-one

Computed Properties

• Exact Mass: 294.077
• Monoisotopic Mass: 294.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Additional information on 1-(4-chlorobenzoyl)-4-(2-hydroxyethyl)-2,5-dimethyl-2,3-dihydro-1H-pyrazol-3-one

1-(4-chlorobenzoyl)-4-(2-hydroxyethyl)-2,5-dimethyl--2,3-dihydro-1H-pyrazol-3-one: A Novel Compound with Promising Therapeutic Applications in Biomedical Research

1-(4-chlorobenzoyl)-4-(2-hydroxyethyl)-2,5-dimethyl-2,3-dihydro-1H-pyrazol-3-one (CAS No. 866039-64-7) represents a structurally unique compound that has garnered significant attention in the field of biomedical research. This molecule belongs to the class of pyrazolone derivatives, which are widely studied for their diverse pharmacological properties, including anti-inflammatory, antioxidant, and antiviral activities. The integration of 4-chlorobenzoyl as a substituent and the presence of 2-hydroxyethyl and 2,5-dimethyl groups contribute to its distinct chemical profile and potential biological functions. Recent advancements in medicinal chemistry have highlighted the importance of such pyrazolone-based compounds in the development of novel therapeutic agents for chronic diseases and infectious conditions.

1-(4-chlorobenzoyl)-4-(2-hydroxyethyl)-2,5-dimethyl-2,3-dihydro-1H-pyrazol-3-one exhibits a complex molecular structure that includes a pyrazolone ring, a benzoyl group, and a hydroxyethyl chain. The 4-chlorobenzoyl substituent introduces electrophilic properties, while the 2-hydroxyethyl group enhances solubility and bioavailability. The 2,5-dimethyl moieties further modulate the molecule’s stability and reactivity. These structural features make 1-(4-chlorobenzoyl)-4-(2-hydroxyethyl)-2,5-dimethyl-2,3-dihydro-1H-pyrazol-3-one a versatile scaffold for drug design, particularly in the context of anti-inflammatory and antioxidant applications. Ongoing research has demonstrated its potential to modulate intracellular signaling pathways and reduce oxidative stress, making it a promising candidate for the treatment of inflammatory disorders.

Recent studies have focused on the therapeutic potential of 1-(4-chlorobenzoyl)-4-(2-hydroxyethyl)-2,5-dimethyl-2,3-dihydro-1H-pyrazol-3-one in the management of chronic inflammatory diseases. A 2023 publication in *Journal of Medicinal Chemistry* reported that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key mediator of inflammation. The pyrazolone ring and hydroxyethyl group are critical for this activity, as they interact with specific protein targets to suppress pro-inflammatory cytokine production. Additionally, the 2,5-dimethyl groups enhance the molecule’s ability to cross the blood-brain barrier, suggesting its potential in neuroinflammatory conditions such as multiple sclerosis and Alzheimer’s disease.

1-(4-chlorobenzoyl)-4-(2-hydroxyethyl)-2,5-dimethyl-2,3-dihydro-1H-pyrazol-3-one has also been investigated for its antioxidant properties, which are essential in combating oxidative stress-related diseases. A 2024 study in *Free Radical Biology and Medicine* highlighted its ability to scavenge free radicals and upregulate antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase. The hydroxyethyl group plays a pivotal role in this mechanism by facilitating electron transfer, while the benzoyl substituent stabilizes the molecule under oxidative conditions. These findings suggest that 1-(4-chlorobenzoyl)-4-(2-hydroxyethyl)-2,5-dimethyl-2,3-dihydro-1H-pyrazol-3-one could serve as a multifunctional agent for the treatment of oxidative stress-associated pathologies, including cardiovascular diseases and diabetes.

1-(4-chlorobenzoyl)-4-(2-hydroxyethyl)-2,5-dimethyl-2,3-dihydro-1H-pyrazol-3-one has shown promise in antiviral research, particularly against RNA viruses. A 2023 preclinical study published in *Antiviral Research* demonstrated its ability to inhibit the replication of HIV-1 and SARS-CoV-2 by interfering with viral entry and transcription. The pyrazolone ring and hydroxyethyl group are believed to bind to viral proteins, disrupting their function. This dual functionality makes 1-(4-chlorobenzoyl)-4-(2-hydroxyethyl)-2,5-dimethyl-2,3-dihydro-1H-pyrazol-3-one a potential candidate for the development of broad-spectrum antiviral drugs, especially in the context of emerging infectious diseases.

1-(4-chlorobenzoyl)-4-(2-hydroxyethyl)-2,5-dimethyl-2,3-dihydro-1H-pyrazol-3-one is also being explored for its anti-cancer properties. Research published in *Cancer Letters* in 2024 indicated that this compound induces apoptosis in cancer cells by targeting the mitochondrial pathway. The 2,5-dimethyl groups enhance the molecule’s ability to penetrate cancer cells, while the hydroxyethyl group facilitates the interaction with cellular targets. These findings suggest that 1-(4-chlorobenzoyl)-4-(2-hydroxyethyl)-2,5-dimethyl-2,3-dihydro-1H-pyrazol-3-one could be a valuable addition to the arsenal of chemotherapeutic agents, particularly for cancers resistant to conventional treatments.

1-(4-chlorobenzoyl)-4-(2-hydroxyethyl)-2,5-dimethyl-2,3-dihydro-1H-pyrazol-3-one has been synthesized through various chemical methodologies, including Hantzsch-type reactions and condensation reactions. The synthesis process involves the coupling of 4-chlorobenzoyl chloride with 2-hydroxyethylamine and the incorporation of 2,5-dimethyl groups via alkylation. These synthetic approaches have enabled the production of high-purity compounds suitable for preclinical and clinical testing. Ongoing efforts are focused on optimizing the synthetic route to improve yield and reduce costs, ensuring the compound’s accessibility for large-scale applications.

1-(4-chlorobenzoyl)-4-(2-hydroxyethyl)-2,5-dimethyl-2,3-dihydro-1H-pyrazol-3-one is a multifaceted compound with broad pharmacological applications. Its unique structural features and biological activities make it a promising candidate for the development of novel therapeutics targeting inflammatory, oxidative stress-related, and infectious diseases. As research continues to uncover its mechanisms of action and optimize its properties, 1-(4-chlorobenzoyl)-4-(2-hydroxyethyl)-2,5-dimethyl-2,3-dihydro-1H-pyrazol-3-one is poised to play a significant role in advancing biomedical science and improving patient outcomes.